Cas no 2229646-03-9 (tert-butyl N-(4-aminopent-2-en-1-yl)-N-(propan-2-yl)carbamate)

• Product Name: tert-butyl N-(4-aminopent-2-en-1-yl)-N-(propan-2-yl)carbamate
• CAS No: 2229646-03-9
• MF: C₁₃H₂₆N₂O₂
• MW: 242.357743740082
• CID: 6221275
• PubChem ID: 165784083
• Update Time: 2025-09-28

tert-butyl N-(4-aminopent-2-en-1-yl)-N-(propan-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(4-aminopent-2-en-1-yl)-N-(propan-2-yl)carbamate
• 2229646-03-9
• EN300-1883781

• Inchi： 1S/C13H26N2O2/c1-10(2)15(9-7-8-11(3)14)12(16)17-13(4,5)6/h7-8,10-11H,9,14H2,1-6H3/b8-7+
• InChI Key： UKAQXZOIXHGLIC-BQYQJAHWSA-N
• SMILES： O(C(N(C/C=C/C(C)N)C(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 242.199428076g/mol
• Monoisotopic Mass: 242.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 55.6Ų

Additional information on tert-butyl N-(4-aminopent-2-en-1-yl)-N-(propan-2-yl)carbamate

Introduction to Tert-butyl N-(4-aminopent-2-en-1-yl)-N-(propan-2-yl)carbamate (CAS No. 2229646-03-9)

Tert-butyl N-(4-aminopent-2-en-1-yl)-N-(propan-2-yl)carbamate, identified by its Chemical Abstracts Service (CAS) number 2229646-03-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of carbamates, which are widely recognized for their versatility in medicinal chemistry due to their ability to serve as intermediates in the synthesis of various bioactive molecules. The structural features of this compound, particularly its tert-butyl and (4-aminopent-2-en-1-yl) substituents, contribute to its unique chemical properties and potential applications in drug development.

The tert-butyl group, a branched alkyl group, is commonly employed in organic synthesis to enhance the stability of intermediates and improve the selectivity of reactions. In the context of carbamates, the presence of this group can influence the reactivity and solubility profile of the molecule, making it a valuable component in synthetic strategies. Additionally, the (4-aminopent-2-en-1-yl) moiety introduces a reactive amine functionality and a conjugated double bond system, which can participate in various chemical transformations such as nucleophilic additions, condensations, and cyclizations. These structural elements collectively contribute to the compound's potential utility in the design and synthesis of novel pharmacophores.

Recent advancements in pharmaceutical research have highlighted the importance of carbamate derivatives as scaffolds for developing new therapeutic agents. Carbamates exhibit a broad spectrum of biological activities, including neuroprotective, anti-inflammatory, and antimicrobial properties. The specific arrangement of functional groups in Tert-butyl N-(4-aminopent-2-en-1-yl)-N-(propan-2-yl)carbamate positions it as a promising candidate for further exploration in these areas. For instance, the amine group can be readily modified to introduce additional pharmacological targets, while the conjugated system may enhance molecular recognition interactions with biological receptors.

In the realm of drug discovery, the synthesis of complex molecules often relies on multi-step organic transformations that require robust intermediates. The structural complexity of Tert-butyl N-(4-aminopent-2-en-1-yl)-N-(propan-2-yl)carbamate makes it an intriguing building block for constructing more elaborate structures. Researchers have leveraged similar carbamate derivatives to develop inhibitors targeting enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer. The tert-butyl group's steric bulk can be exploited to optimize binding affinities by modulating pocket sizes in protein targets, while the amine functionality provides a handle for further derivatization via coupling reactions like amide or urea formations.

The compound's solubility characteristics also play a crucial role in its potential applications. Carbamates generally exhibit moderate solubility in both polar and non-polar solvents, which can be advantageous for formulating drug candidates that require compatibility with diverse delivery systems. This balance between hydrophilicity and lipophilicity is often critical for achieving optimal pharmacokinetic profiles. Furthermore, the stability imparted by the tert-butyl group suggests that this compound may withstand harsh reaction conditions during synthetic processes, enhancing its utility as an intermediate.

Emerging research indicates that functionalized carbamates may serve as probes for understanding enzyme mechanisms and identifying novel therapeutic targets. For example, site-directed mutagenesis studies have utilized carbamate-based inhibitors to dissect catalytic residues in enzymes such as carbonic anhydrases and proteases. The structural motifs present in Tert-butyl N-(4-aminopent-2-en-1-yl)-N-(propan-2-yl)carbamate could be adapted for designing molecules that interact with similar enzymatic systems. Such interactions are pivotal for developing drugs that modulate biological processes at a molecular level.

The role of computational chemistry has also been instrumental in advancing our understanding of carbamate derivatives like this one. Molecular modeling techniques allow researchers to predict binding modes and affinity interactions between candidate compounds and biological targets with high precision. These predictions can guide experimental efforts by prioritizing synthetic routes that maximize receptor engagement while minimizing off-target effects. The integration of experimental data with computational insights has accelerated the discovery pipeline for new drugs derived from carbamate scaffolds.

Another area where this compound shows promise is in materials science applications beyond pharmaceuticals. Carbamates are known to exhibit interesting photochemical properties when incorporated into polymers or other materials designed for optoelectronic devices. The conjugated system within (4-aminopent-2-enenol) could potentially contribute to light-emitting or charge transport capabilities when integrated into functional materials such as organic light-emitting diodes (OLEDs). Such applications leverage the electronic characteristics inherent to this class of compounds without relying on their biological activity.

The synthesis strategies employed for preparing Tert-butyl N-(4-amino-pentanenol)-N-propanoylcarbamate exemplify modern synthetic methodologies that prioritize efficiency and scalability. Advances in transition metal catalysis have enabled more streamlined routes to complex molecules compared to traditional approaches involving multiple steps with harsh reagents or low yields. For instance, palladium-catalyzed cross-coupling reactions can be used to construct carbon-carbon bonds efficiently while maintaining regioselectivity—a critical factor when dealing with multifunctional intermediates like this one.

In conclusion,Tert-butyl N-(4-amino-pentanenol)-N-propanoylcarbamate (CAS No 2229646_03_9) represents an intriguing compound with diverse potential applications spanning pharmaceuticals through materials science Its unique structural features make it suitable building block exploring novel biochemical interactions developing next-generation therapeutics optimizing drug delivery systems or creating advanced functional materials As research continues further investigations into its reactivity patterns biological activities computational models synthetic pathways will undoubtedly expand our appreciation utility within broader scientific communities